Cas no 1389310-37-5 ((S)-N-Methyl-2,2,2-trifluoro-1-phenylethylamine)

• Product Name: (S)-N-Methyl-2,2,2-trifluoro-1-phenylethylamine
• CAS No: 1389310-37-5
• MF: C₉H₁₀F₃N
• MW: 189.177612781525
• CID: 3160997
• PubChem ID: 51694203
• Update Time: 2025-04-21

(S)-N-Methyl-2,2,2-trifluoro-1-phenylethylamine Chemical and Physical Properties

Names and Identifiers

• (S)-N-Methyl-2,2,2-trifluoro-1-phenylethylamine
• PARXLQDTVSGAAM-QMMMGPOBSA-N
• SCHEMBL12797626
• 1389310-37-5

• MDL： MFCD22380048
• Inchi： 1S/C9H10F3N/c1-13-8(9(10,11)12)7-5-3-2-4-6-7/h2-6,8,13H,1H3/t8-/m0/s1
• InChI Key： PARXLQDTVSGAAM-QMMMGPOBSA-N
• SMILES： FC([C@H](C1C=CC=CC=1)NC)(F)F

Computed Properties

• Exact Mass: 189.07653381g/mol
• Monoisotopic Mass: 189.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines